Cas no 1687750-35-1 ((2S)-2-chloro-N-(1R)-1-phenylethylpropanamide)

• Product Name: (2S)-2-chloro-N-(1R)-1-phenylethylpropanamide
• CAS No: 1687750-35-1
• MF: C₁₁H₁₄ClNO
• MW: 211.687962055206
• MDL: MFCD24478364
• CID: 4611059
• PubChem ID: 2113044
• Update Time: 2025-05-27

(2S)-2-chloro-N-(1R)-1-phenylethylpropanamide Chemical and Physical Properties

Names and Identifiers

• Propanamide, 2-chloro-N-[(1R)-1-phenylethyl]-, (2S)-
• (2S)-2-chloro-N-[(1R)-1-phenylethyl]propanamide
• (2S)-2-chloro-N-(1R)-1-phenylethylpropanamide

• MDL： MFCD24478364
• Inchi： 1S/C11H14ClNO/c1-8(12)11(14)13-9(2)10-6-4-3-5-7-10/h3-9H,1-2H3,(H,13,14)/t8-,9+/m0/s1
• InChI Key： QSGXOZATHLLEEQ-DTWKUNHWSA-N
• SMILES： C(N[C@@H](C1=CC=CC=C1)C)(=O)[C@@H](Cl)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on (2S)-2-chloro-N-(1R)-1-phenylethylpropanamide

Comprehensive Overview of (2S)-2-chloro-N-(1R)-1-phenylethylpropanamide (CAS No. 1687750-35-1)

The compound (2S)-2-chloro-N-(1R)-1-phenylethylpropanamide, identified by its CAS No. 1687750-35-1, is a chiral amide derivative with significant relevance in pharmaceutical and chemical research. Its unique stereochemistry, characterized by the (2S) and (1R) configurations, makes it a valuable intermediate in the synthesis of enantiomerically pure compounds. This article delves into its properties, applications, and the latest trends surrounding its use in modern science.

One of the most frequently searched questions about (2S)-2-chloro-N-(1R)-1-phenylethylpropanamide is its role in asymmetric synthesis. Researchers often explore how its chiral centers influence the stereoselectivity of reactions, particularly in the production of APIs (Active Pharmaceutical Ingredients). The growing demand for enantiopure drugs has amplified interest in this compound, as it serves as a building block for chiral auxiliaries and catalysts.

Another hot topic is the compound's solubility and stability under various conditions. Recent studies highlight its compatibility with green chemistry principles, such as using water as a solvent or minimizing waste. This aligns with the broader industry shift toward sustainable practices, a trend heavily emphasized in 2024 chemical research.

The nomenclature of (2S)-2-chloro-N-(1R)-1-phenylethylpropanamide often raises questions about its IUPAC naming conventions. The 2-chloro and propanamide segments indicate its functional groups, while the (1R)-1-phenylethyl moiety underscores its aromaticity. Such details are critical for researchers navigating chemical databases or designing synthetic pathways.

In the context of AI-driven drug discovery, this compound has garnered attention for its potential in machine learning models. Predictive algorithms analyze its structural features to forecast reactivity or biological activity, a method gaining traction in computational chemistry. This intersection of traditional synthesis and cutting-edge technology is a key focus for many laboratories today.

Safety and handling of CAS No. 1687750-35-1 are also common search queries. While it is not classified as hazardous, standard laboratory precautions apply. Its melting point, boiling point, and spectral data (e.g., NMR, IR) are well-documented, aiding in its identification and purity assessment.

Looking ahead, the compound's versatility positions it as a candidate for patented drug formulations and material science innovations. Its integration into high-throughput screening platforms further exemplifies its utility in accelerating R&D cycles. As the scientific community continues to explore its potential, (2S)-2-chloro-N-(1R)-1-phenylethylpropanamide remains a subject of both academic and industrial interest.